Cas no 1369513-95-0 (3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole)

• Product Name: 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole
• CAS No: 1369513-95-0
• MF: C₁₄H₁₂ClN₅O
• MW: 301.730980873108
• CID: 4815834
• Update Time: 2025-05-25

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole
• C1=NC(Cl)=CC=C1C1(C=2N=C(ON=2)C2=CNN=C2)CCC1

• Inchi： 1S/C14H12ClN5O/c15-11-3-2-10(8-16-11)14(4-1-5-14)13-19-12(21-20-13)9-6-17-18-7-9/h2-3,6-8H,1,4-5H2,(H,17,18)
• InChI Key： WBXRLRVSKNRJBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C2=NOC(C3C=NNC=3)=N2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 2.8
• Topological Polar Surface Area: 80.5

Additional information on 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole (CAS No. 1369513-95-0)

The compound 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole (CAS No. 1369513-95-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole core and pyrazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole has surged, driven by the need for innovative solutions in drug discovery and crop protection. The 6-chloropyridin-3-yl group in its structure is known to enhance binding affinity, while the cyclobutyl ring contributes to metabolic stability. These attributes align with current trends in medicinal chemistry, where researchers prioritize molecules with improved pharmacokinetic properties.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole?" The synthesis typically involves multi-step reactions, including cyclization and coupling strategies, to assemble the 1,2,4-oxadiazole ring. Advanced techniques like microwave-assisted synthesis and catalytic methods have been explored to optimize yield and purity, reflecting the growing interest in sustainable chemistry practices.

The pyrazole moiety in this compound is another focal point, as it is a common pharmacophore in FDA-approved drugs. Users often search for "biological activities of pyrazole-containing compounds", highlighting the relevance of this structural feature. Preliminary studies suggest that 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole may exhibit inhibitory effects on specific kinases, making it a potential candidate for oncology research.

From an agrochemical perspective, the 6-chloropyridin-3-yl group is associated with pesticidal activity, prompting queries like "Can 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole be used as a pesticide?" While further studies are needed, its structural similarity to neonicotinoids suggests possible applications in pest control, albeit with considerations for environmental safety.

In summary, 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(1H-pyrazol-4-yl)-1,2,4-oxadiazole (CAS No. 1369513-95-0) represents a versatile compound with dual potential in pharmaceuticals and agrochemicals. Its heterocyclic architecture and bioactive fragments continue to inspire research, addressing modern challenges in human health and sustainable agriculture.